Cas no 2228422-29-3 (tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate
• CAS No: 2228422-29-3
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5831954
• PubChem ID: 165701081
• Update Time: 2025-06-09

tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate
• EN300-1903567
• tert-butyl N-[2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethyl]carbamate
• 2228422-29-3

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-14(10-17)13-8-7-11-5-4-6-12(11)9-13/h7-9,14H,4-6,10,17H2,1-3H3,(H,18,19)
• InChI Key： VZIHYTZVVCFBTI-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC2CCCC=2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate

tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate (CAS No. 2228422-29-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. In this article, we delve into its structure, synthesis, properties, and recent advancements in its utilization.

The tert-butyl group in the molecule serves as a protecting group for the amine functionality, which is crucial during synthetic processes. The indenyl group, derived from indene, introduces aromaticity and rigidity to the structure, enhancing its stability and reactivity in various reactions. Recent studies have highlighted the importance of such rigid frameworks in medicinal chemistry, where they can modulate bioavailability and pharmacokinetics.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have employed this compound in the construction of indole derivatives, which are known for their biological activities, including anticancer and antifungal properties. The N-substituted carbamate functionality has been shown to enhance the solubility and permeability of such compounds, making them more promising for therapeutic applications.

From a synthetic perspective, the preparation of tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate involves a multi-step process that typically includes nucleophilic substitution and carbonyl chemistry. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly valuable in large-scale production for pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermal stability makes it suitable for various high-temperature reactions, including those involving microwave-assisted synthesis. The indenyl group also contributes to its fluorescence properties, which have been explored in sensing applications.

Recent studies have also focused on the stereochemistry of this compound. The presence of chiral centers in the indenyl moiety allows for enantioselective syntheses, which are critical in asymmetric catalysis and the production of chiral drugs. Researchers have reported successful enantioselective syntheses using organocatalysts, paving the way for more efficient drug development processes.

Beyond its chemical significance, this compound has found niche applications in materials science. For example, it has been used as a precursor in the synthesis of polymers with tailored electronic properties. The combination of the tert-butyl group and the indenyl group provides a versatile platform for designing materials with specific functionalities.

In conclusion, tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-5-yl)ethylcarbamate (CAS No. 2228422-29-3) is a versatile compound with wide-ranging applications across organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity continue to drive innovative research, making it an essential molecule for both academic and industrial chemists.